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Compound of Interest

Compound Name: SQ 11,447
CAS No.: 33406-68-7
Cat. No.: B1218931
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This guide provides a detailed comparison of two prominent phosphodiesterase type 5 (PDES)
inhibitors, sildenafil and vardenafil, focusing on their performance in specific cellular and
enzymatic assays. The information is intended for researchers, scientists, and professionals in
drug development.

Mechanism of Action Overview

Both sildenafil and vardenafil exert their effects by inhibiting the PDES5 enzyme. PDES is
responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting
PDEDS5, these compounds increase intracellular cGMP levels, leading to the activation of protein
kinase G (PKG) and subsequent downstream signaling events, which ultimately result in
smooth muscle relaxation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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